Cas no 54915-65-0 (Carbamic acid, heptyl-, ethylester (9CI))
54915-65-0 structure
Product Name:Carbamic acid, heptyl-, ethylester (9CI)
CAS No:54915-65-0
MF:C10H21NO2
MW:187.27924323082
CID:385737
PubChem ID:239635
Update Time:2025-04-19
Carbamic acid, heptyl-, ethylester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, heptyl-, ethylester (9CI)
- ethyl N-heptylcarbamate
- 54915-65-0
- NSC-44962
- SCHEMBL4647121
- Heptylcarbaminsaureathylester
- DTXSID00286347
- NSC44962
- AKOS003854512
- ethyl heptylcarbamate
-
- Inchi: 1S/C10H21NO2/c1-3-5-6-7-8-9-11-10(12)13-4-2/h3-9H2,1-2H3,(H,11,12)
- InChI Key: ZXFWHPDMRCJQHY-UHFFFAOYSA-N
- SMILES: O(CC)C(NCCCCCCC)=O
Computed Properties
- Exact Mass: 187.15733
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid, heptyl-, ethylester (9CI) Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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